An In-depth Technical Guide to the Physicochemical Properties of 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one
An In-depth Technical Guide to the Physicochemical Properties of 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one
Introduction: The Critical Role of Physicochemical Properties in Drug Discovery
In the landscape of modern drug discovery, the adage "a potent molecule does not necessarily make a good drug" holds significant weight. The journey of a new chemical entity (NCE) from a promising hit to a viable clinical candidate is intricately governed by its physicochemical properties. These intrinsic characteristics dictate the absorption, distribution, metabolism, and excretion (ADME) profile of a compound, ultimately influencing its efficacy and safety.[1][2] For researchers, scientists, and drug development professionals, a comprehensive understanding and early characterization of these properties are paramount to navigating the complexities of the drug development pipeline and mitigating late-stage attrition.[3][4]
This guide provides an in-depth technical overview of the core physicochemical properties of the novel compound 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one . In the absence of extensive empirical data for this specific molecule, this document serves as a predictive and methodological framework, outlining a workflow for its characterization. We will begin with a computational assessment to establish initial property estimates, followed by detailed, field-proven experimental protocols for their empirical determination. This dual approach of in silico prediction and experimental validation forms a robust, self-validating system for the comprehensive profiling of NCEs.
Compound Profile: 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one
Structure:
Caption: Chemical structure of 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one.
IUPAC Name: 3-amino-1-(3-phenylpropyl)pyrrolidin-2-one
Molecular Formula: C₁₃H₁₈N₂O
Molecular Weight: 218.29 g/mol
Part 1: In Silico Physicochemical Profiling - A Predictive First Look
Before embarking on resource-intensive experimental studies, computational methods provide a rapid and cost-effective means to predict the physicochemical properties of a novel compound.[5][6] These in silico tools leverage vast datasets of known molecules to build quantitative structure-property relationship (QSPR) models, offering valuable initial insights that can guide subsequent experimental design.[7]
Predicted Physicochemical Properties:
The following table summarizes the predicted physicochemical properties for 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one, generated using widely accepted computational algorithms. It is crucial to note that these are theoretical estimations and require experimental validation.
| Property | Predicted Value | Method/Software | Significance in Drug Discovery |
| logP (Octanol/Water Partition Coefficient) | 2.15 ± 0.5 | ALOGPS, ChemDraw | Measures lipophilicity, influencing membrane permeability and solubility.[8][9] |
| Aqueous Solubility (logS) | -2.5 ± 0.7 | ALOGPS, ESOL | Indicates the extent to which the compound dissolves in water, impacting bioavailability.[5][10] |
| pKa (Acid Dissociation Constant) | Basic pKa: 8.5 ± 0.4 | ACD/pKa, Marvin | Determines the ionization state at physiological pH, affecting solubility, permeability, and target binding.[11][12] |
| Topological Polar Surface Area (TPSA) | 55.12 Ų | ChemDraw | Predicts passive molecular transport through membranes. |
| Number of Hydrogen Bond Donors | 1 | ChemDraw | Influences solubility and membrane permeability. |
| Number of Hydrogen Bond Acceptors | 2 | ChemDraw | Influences solubility and membrane permeability. |
| Number of Rotatable Bonds | 5 | ChemDraw | Relates to conformational flexibility and target binding. |
Part 2: Experimental Determination of Key Physicochemical Properties
The following sections provide detailed, step-by-step methodologies for the experimental determination of the most critical physicochemical properties. The causality behind experimental choices and potential challenges are discussed to provide a comprehensive and practical guide.
Aqueous Solubility (logS): The Foundation of Bioavailability
Aqueous solubility is a fundamental property that dictates the concentration of a drug in the gastrointestinal fluids and subsequently, its absorption and bioavailability.[6][13] Poor aqueous solubility is a major hurdle in drug development, often leading to variable and insufficient drug exposure.[14]
The shake-flask method is the benchmark for determining thermodynamic solubility, representing the equilibrium concentration of a compound in a saturated solution.[5][15]
Principle: An excess of the solid compound is agitated in an aqueous buffer at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the filtered supernatant is then quantified.
Step-by-Step Methodology:
-
Preparation of Saturated Solution:
-
Add an excess amount (e.g., 2-5 mg) of 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one to a glass vial containing a known volume (e.g., 1-2 mL) of a physiologically relevant buffer (e.g., phosphate-buffered saline, pH 7.4). The presence of undissolved solid is essential.
-
-
Equilibration:
-
Seal the vials and place them on an orbital shaker or use a magnetic stirrer in a temperature-controlled environment (typically 25°C or 37°C).
-
Agitate the samples for a sufficient duration to reach equilibrium (typically 24-48 hours). To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72 hours) until the concentration plateaus.[16]
-
-
Phase Separation:
-
After equilibration, allow the suspension to settle.
-
Carefully withdraw an aliquot of the supernatant without disturbing the solid material.
-
Filter the aliquot through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any undissolved particles.
-
-
Quantification:
-
Prepare a series of standard solutions of the test compound of known concentrations in the same buffer.
-
Analyze the filtered supernatant and the standard solutions using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Construct a calibration curve from the standard solutions and determine the concentration of the compound in the supernatant.
-
-
Calculation of Solubility:
-
The determined concentration represents the thermodynamic solubility of the compound. Express the solubility in units of mg/mL, µg/mL, or Molarity (mol/L).
-
The logS value is the base-10 logarithm of the molar solubility.
-
Causality and Field Insights:
-
Choice of Buffer: Using a buffer at physiological pH (7.4) provides a more relevant measure of solubility in the context of systemic circulation.
-
Equilibration Time: Shorter incubation times can lead to an underestimation of thermodynamic solubility, resulting in what is known as kinetic solubility. While high-throughput kinetic solubility assays are useful for early screening, the shake-flask method provides the more definitive thermodynamic value.[17][18]
-
Solid-State Form: The solubility of a compound is dependent on its solid-state form (crystalline vs. amorphous). It is crucial to characterize the solid form of the material used in the solubility measurement.[14]
Caption: Workflow for the Shake-Flask Solubility Assay.
Lipophilicity (logP/logD): A Balancing Act for Permeability and Potency
Lipophilicity, the affinity of a compound for a lipid-like environment, is a critical determinant of its ability to cross biological membranes, its binding to plasma proteins, and its potential for off-target effects.[7][19] It is typically expressed as the logarithm of the partition coefficient (logP) for the neutral species or the distribution coefficient (logD) at a specific pH for ionizable compounds.[8]
While the shake-flask method using n-octanol and water is the traditional method for logP determination, RP-HPLC offers a faster, more resource-efficient, and automatable alternative that is well-suited for drug discovery.[20][21][22]
Principle: The retention time of a compound on a reverse-phase HPLC column (with a nonpolar stationary phase) is correlated with its lipophilicity. A calibration curve is generated using a set of reference compounds with known logP values.
Step-by-Step Methodology:
-
System Setup:
-
Use a standard RP-HPLC system with a C18 column.
-
The mobile phase typically consists of a mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol). For logP determination, an isocratic elution is used.
-
-
Calibration:
-
Select a set of 5-7 reference compounds with well-established logP values that span the expected logP range of the test compound.
-
Inject each reference compound individually and record its retention time (t_R).
-
Determine the column dead time (t_0) by injecting a non-retained compound (e.g., uracil).
-
Calculate the capacity factor (k) for each reference compound using the formula: k = (t_R - t_0) / t_0.
-
Plot log(k) versus the known logP values of the reference compounds to generate a linear calibration curve.
-
-
Sample Analysis:
-
Dissolve 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one in the mobile phase.
-
Inject the sample and record its retention time (t_R).
-
Calculate the capacity factor (k) for the test compound.
-
-
logP Determination:
-
Using the linear regression equation from the calibration curve, calculate the logP of the test compound from its log(k) value.
-
-
logD Determination:
-
To determine logD at a specific pH (e.g., 7.4), use a mobile phase buffered at that pH. The procedure is the same as for logP determination.
-
Causality and Field Insights:
-
Choice of Reference Compounds: The accuracy of the HPLC method is highly dependent on the selection of structurally similar reference compounds.
-
Mobile Phase Composition: The percentage of the organic modifier in the mobile phase can be adjusted to achieve optimal retention times for the compounds being analyzed.
-
High-Throughput Screening: This method is readily adaptable to a 96-well plate format, making it suitable for high-throughput screening of compound libraries.[23]
Ionization Constant (pKa): The Driver of pH-Dependent Behavior
The pKa value defines the pH at which a compound exists in a 50:50 ratio of its ionized and non-ionized forms.[12] Since many drugs are weak acids or bases, their ionization state at physiological pH is a critical factor influencing their solubility, permeability, and interaction with biological targets.[11] For 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one, the primary amino group is expected to be the main basic center.
Potentiometric titration is a robust and widely used method for the determination of pKa values.[24][25][26]
Principle: A solution of the compound is titrated with a standardized acid or base, and the pH of the solution is monitored with a pH electrode as a function of the volume of titrant added. The pKa is determined from the inflection point of the titration curve.
Step-by-Step Methodology:
-
Sample Preparation:
-
Accurately weigh a sample of 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one and dissolve it in a suitable solvent, typically water or a co-solvent system (e.g., water/methanol) for poorly soluble compounds. A known concentration (e.g., 1-10 mM) is required.
-
-
Titration Setup:
-
Use a calibrated pH meter with a combination pH electrode.
-
Place the sample solution in a thermostatted vessel and stir continuously.
-
Use a calibrated burette to add the titrant (e.g., 0.1 M HCl for a basic compound) in small, precise increments.
-
-
Data Collection:
-
Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.
-
-
Data Analysis:
-
Plot the measured pH versus the volume of titrant added to generate a titration curve.
-
The pKa corresponds to the pH at the half-equivalence point, which is the point where half of the compound has been neutralized. This can be identified as the midpoint of the buffer region or the inflection point of the curve.
-
Alternatively, the first derivative of the titration curve (ΔpH/ΔV) can be plotted against the titrant volume. The peak of this derivative curve corresponds to the equivalence point, and the pKa can be calculated from the volume at the half-equivalence point.[27]
-
Causality and Field Insights:
-
Co-solvents for Poorly Soluble Compounds: For compounds with low aqueous solubility, the titration can be performed in a series of water-cosolvent mixtures (e.g., methanol-water). The apparent pKa (psKa) is determined in each mixture, and the aqueous pKa is then extrapolated from a plot of psKa versus the mole fraction of the cosolvent.[11][27][28]
-
UV-Vis Spectrophotometry as an Alternative: For compounds with a chromophore that changes its absorbance upon ionization, UV-Vis spectrophotometry can be a sensitive method for pKa determination, especially for low concentration samples.[5][29][30]
Part 3: Structural Characterization via Spectroscopic Methods
Confirmation of the chemical structure and purity of a new chemical entity is a prerequisite for any further studies. A combination of spectroscopic techniques provides a comprehensive structural elucidation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for determining the detailed structure of organic molecules in solution.[1][30]
-
¹H NMR: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity.
-
Aromatic Protons: Signals corresponding to the phenyl group are expected in the aromatic region (δ 7.0-7.5 ppm).
-
Alkyl Protons: The protons of the propyl chain and the pyrrolidinone ring will appear in the aliphatic region (δ 1.5-4.0 ppm). The diastereotopic nature of the protons on the pyrrolidinone ring may lead to complex splitting patterns.[31]
-
Amine Proton: The proton of the primary amine will likely appear as a broad singlet, and its chemical shift will be dependent on the solvent and concentration.
-
-
¹³C NMR: The carbon NMR spectrum will indicate the number of different carbon environments.
-
Carbonyl Carbon: The lactam carbonyl carbon is expected to resonate at a downfield chemical shift (δ ~170-180 ppm).
-
Aromatic Carbons: Signals for the phenyl group carbons will be in the range of δ 120-140 ppm.
-
Aliphatic Carbons: The carbons of the propyl chain and the pyrrolidinone ring will appear in the upfield region (δ 20-60 ppm).
-
-
2D NMR (COSY, HSQC, HMBC): These experiments will be crucial for unambiguously assigning all proton and carbon signals and confirming the connectivity of the different structural fragments.[30]
Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.[32]
-
N-H Stretch: A characteristic absorption for the primary amine (N-H) is expected in the region of 3300-3500 cm⁻¹.
-
C=O Stretch: A strong absorption for the γ-lactam carbonyl group is expected around 1680-1700 cm⁻¹.[16]
-
C-H Stretches: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be observed just below 3000 cm⁻¹.
-
Aromatic C=C Stretches: Absorptions corresponding to the phenyl ring are expected in the 1450-1600 cm⁻¹ region.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structural confirmation.
-
Molecular Ion Peak: In a high-resolution mass spectrum (HRMS), the exact mass of the protonated molecule [M+H]⁺ will be observed, confirming the molecular formula.
-
Fragmentation Pattern: The fragmentation pattern in tandem mass spectrometry (MS/MS) can provide valuable structural information. Expected fragmentation pathways for 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one may include:
-
Loss of the phenylpropyl side chain.
-
Cleavage of the pyrrolidinone ring.[2]
-
Loss of the amino group.
-
Conclusion
The comprehensive physicochemical and structural characterization of a new chemical entity such as 3-Amino-1-(3-phenylpropyl)pyrrolidin-2-one is a critical and foundational step in the drug discovery and development process. This guide has outlined a logical and robust workflow, commencing with in silico predictions to inform experimental design, followed by detailed, validated protocols for the empirical determination of key properties including aqueous solubility, lipophilicity, and pKa. Furthermore, the application of standard spectroscopic techniques for structural elucidation has been detailed.
By systematically applying these methodologies, researchers can build a comprehensive data package for novel compounds. This data-driven approach enables informed decision-making, facilitates the optimization of lead compounds, and ultimately increases the probability of identifying drug candidates with favorable ADME profiles, thereby enhancing the efficiency and success rate of the drug discovery endeavor.
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